Cas no 1369340-53-3 (Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid)

• Product Name: Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid
• CAS No: 1369340-53-3
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 5948120
• PubChem ID: 96632803
• Update Time: 2025-11-01

Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7725079
• pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid
• 1369340-53-3
• Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid

• Inchi： 1S/C7H5NO2S/c9-7(10)5-1-2-6-8(5)3-4-11-6/h1-4H,(H,9,10)
• InChI Key： USIIRSQELKECJG-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C(=O)O)=CC=C12

Computed Properties

• Exact Mass: 167.00409958g/mol
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70Ų

Additional information on Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid

Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic Acid: A Comprehensive Overview

Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 1369340-53-3) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its distinctive structure and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their versatility and biological activity. The Pyrrolo[2,1-b][1,3]thiazole core structure is a fused bicyclic system that combines a pyrrole ring with a thiazole ring, creating a highly conjugated system that can exhibit interesting electronic properties. The presence of the carboxylic acid group further enhances its functional versatility, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid as a scaffold for drug design. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a component in bioconjugate chemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can selectively inhibit certain kinases, making them promising candidates for anti-cancer therapies. The longevity of such compounds in biological systems and their ability to penetrate cellular membranes are critical factors that contribute to their therapeutic potential.

In addition to its pharmacological applications, Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid has also been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts. A 2022 study in *Chemical Communications* reported that this compound can serve as a versatile ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. The selectivity and efficiency of these catalysts have opened new avenues for green chemistry and sustainable chemical processes.

The synthesis of Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazole ring followed by cyclization to form the pyrrole-thiazole fusion. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of the bicyclic core while maintaining high purity levels.

From an analytical standpoint, the characterization of Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid has benefited from modern spectroscopic techniques such as NMR and X-ray crystallography. These methods have provided detailed insights into the compound's molecular geometry and electronic structure. A 2023 study published in *Crystal Growth & Design* revealed that the compound forms well-defined crystalline structures under certain conditions, which is advantageous for both analytical purposes and potential industrial applications.

Looking ahead, the continued exploration of Pyrrolo[2,1-b][1,3]thiazole-5-carboxylic acid is expected to yield further breakthroughs in various scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As advancements in synthetic methods and analytical techniques continue to evolve, the full potential of this compound will undoubtedly be realized.